Cas no 1797791-53-7 (N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide)

• Product Name: N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide
• CAS No: 1797791-53-7
• MF: C₁₈H₂₅FN₂O₃S
• MW: 368.466107130051
• CID: 6394538
• PubChem ID: 71806868
• Update Time: 2025-05-30

N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide
• N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-3-(2-fluorophenyl)propanamide
• N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-3-(2-fluorophenyl)propanamide
• AKOS024559898
• F6436-2692
• N-{[1-(CYCLOPROPANESULFONYL)PIPERIDIN-4-YL]METHYL}-3-(2-FLUOROPHENYL)PROPANAMIDE
• 1797791-53-7

• Inchi： 1S/C18H25FN2O3S/c19-17-4-2-1-3-15(17)5-8-18(22)20-13-14-9-11-21(12-10-14)25(23,24)16-6-7-16/h1-4,14,16H,5-13H2,(H,20,22)
• InChI Key： QEDYZWGUYRRXNB-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(S(C2CC2)(=O)=O)CC1)(=O)CCC1=CC=CC=C1F

Computed Properties

• Exact Mass: 368.15699200g/mol
• Monoisotopic Mass: 368.15699200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide

N-{1-(Cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide: A Comprehensive Overview

The compound with CAS No. 1797791-53-7, known as N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropanesulfonyl group, a piperidine ring, and a 2-fluorophenyl substituent. The combination of these structural elements endows the molecule with intriguing properties that make it a promising candidate for various applications, particularly in drug discovery and development.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like this one. The synthesis of N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide involves a multi-step process that showcases the ingenuity of modern chemical synthesis. Key steps include the formation of the cyclopropanesulfonyl group, the functionalization of the piperidine ring, and the introduction of the 2-fluorophenyl substituent. These steps are meticulously optimized to ensure high yields and purity, reflecting the sophistication of contemporary chemical engineering.

The structural features of this compound are particularly noteworthy. The cyclopropanesulfonyl group is known for its stability and ability to act as an electron-withdrawing group, which can influence the electronic properties of the molecule. The piperidine ring contributes to the molecule's flexibility and potential for bioavailability, while the 2-fluorophenyl group introduces additional electronic and steric effects. Together, these elements create a molecule with a unique balance of hydrophobicity and polar interactions, making it suitable for interactions with biological targets.

From a pharmacological perspective, this compound has shown potential in various assays targeting key biological pathways. Recent studies have highlighted its ability to modulate specific enzymes and receptors, suggesting its role in therapeutic interventions for conditions such as inflammation, neurodegenerative diseases, and cancer. The integration of cutting-edge techniques like computational modeling and high-throughput screening has further elucidated its mechanism of action and bioavailability profiles.

In terms of applications, N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide is being explored as a lead compound in drug discovery programs. Its structural versatility allows for further optimization to enhance potency, selectivity, and pharmacokinetic properties. Researchers are also investigating its potential as a building block for more complex molecules, leveraging its unique functional groups to create novel chemical entities with enhanced therapeutic potential.

The development of this compound also underscores the importance of interdisciplinary collaboration in modern chemistry. Insights from fields such as materials science, biochemistry, and computational chemistry have been instrumental in advancing our understanding of its properties and applications. As research continues to unfold, this compound is expected to play an increasingly significant role in both academic and industrial settings.

In conclusion, N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-(2-fluorophenyl)propanamide represents a remarkable achievement in chemical synthesis and pharmacological research. Its intricate structure, coupled with its promising biological activity, positions it as a valuable asset in the quest for innovative therapeutic solutions. As scientific advancements continue to push the boundaries of what is possible, this compound stands as a testament to human ingenuity and our relentless pursuit of knowledge.